2,2-dimethyl-N-(2-piperazin-1-ylethyl)propanamide dihydrochloride

• IUPAC Name: 2,2-dimethyl-N-(2-piperazin-1-ylethyl)propanamide;dihydrochloride
• InChI: InChI=1S/C11H23N3O.2ClH/c1-11(2,3)10(15)13-6-9-14-7-4-12-5-8-14;;/h12H,4-9H2,1-3H3,(H,13,15);2*1H
• InChI Key: XMFQETBOMHGSBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCN1CCNCC1.Cl.Cl
• Molecular Formula: C11H25Cl2N3O
• Molecular Weight: 286.24 g/mol
• CAS No.: 1426291-44-2

Description

2,2-Dimethyl-N-(2-piperazin-1-ylethyl)propanamide dihydrochloride is a small-molecule compound featuring a piperazine ring linked via an ethylamide spacer to a 2,2-dimethylpropanamide group. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and crystallographic studies. The compound’s structural determination often employs X-ray crystallography tools like SHELXL, a widely used refinement program noted for its robustness in small-molecule analysis .

Biological Activity

2,2-dimethyl-N-(2-piperazin-1-ylethyl)propanamide dihydrochloride is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 2,2-dimethyl-N-(2-piperazin-1-ylethyl)propanamide dihydrochloride is $C_9H_{19}N_3O\cdot 2HCl$, with a molecular weight of 185.27 g/mol. The compound features a piperazine ring, which is known for its diverse pharmacological properties.

Property	Value
Chemical Formula	C9H19N3O·2HCl
Molecular Weight	185.27 g/mol
CAS Number	1499917-98-4

Antitumor Activity

Research indicates that compounds with similar structural features to 2,2-dimethyl-N-(2-piperazin-1-ylethyl)propanamide exhibit significant antitumor activity. For instance, thiazole-bearing compounds have shown efficacy against various cancer cell lines, suggesting that modifications in structure can enhance cytotoxic effects . The presence of electron-donating groups and specific substitutions on the phenyl ring are critical for enhancing activity against tumors.

Anticonvulsant Properties

The anticonvulsant activity of piperazine derivatives has been widely studied. For example, certain piperazine compounds have demonstrated effectiveness in models of epilepsy by modulating neurotransmitter systems such as GABAergic pathways . This suggests that 2,2-dimethyl-N-(2-piperazin-1-ylethyl)propanamide may possess similar properties, warranting further investigation.

The biological mechanisms underlying the activity of this compound may involve:

• Receptor Modulation : Interaction with neurotransmitter receptors.
• Enzyme Inhibition : Potential inhibition of enzymes involved in tumor growth or seizure activity.
• Cell Cycle Disruption : Inducing apoptosis in cancer cells through various signaling pathways.

Study 1: Antitumor Efficacy

A study investigated the cytotoxic effects of related piperazine compounds on colon carcinoma cell lines. Results showed that certain modifications led to an IC50 value lower than standard chemotherapeutic agents like doxorubicin, indicating potent antitumor effects .

Study 2: Neuropharmacology

In a neuropharmacological study, piperazine derivatives were tested for their anticonvulsant properties using the maximal electroshock seizure (MES) model. Compounds similar to 2,2-dimethyl-N-(2-piperazin-1-ylethyl)propanamide demonstrated significant protection against seizures, suggesting a promising avenue for epilepsy treatment .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, this compound is compared with three analogous dihydrochloride salts and related amide derivatives. Key structural and functional differences are summarized below:

Compound	Molecular Formula	Key Functional Groups	Crystallographic Features	Toxicity/Safety Notes
2,2-Dimethyl-N-(2-piperazin-1-ylethyl)propanamide dihydrochloride	C₁₁H₂₃Cl₂N₃O	Piperazine, tertiary amide, dimethyl branch	Likely forms hydrogen-bonded networks via NH and Cl⁻	No specific data; handle as hazardous (inferred)
(2S)-2,5-Diaminopentanamide dihydrochloride	C₅H₁₃Cl₂N₃O	Primary amide, diamino chain	Unreported; likely hydrophilic due to NH₃⁺ groups	Limited toxicological data; precautionary PPE advised
Piperazine dihydrochloride	C₄H₁₂Cl₂N₂	Piperazine core	Ionic lattice stabilized by Cl⁻	Well-documented irritant; requires ventilation
N-Ethylpropanamide	C₅H₁₁NO	Secondary amide	No salt form; weaker intermolecular interactions	Generally low toxicity

Structural and Functional Insights

• Piperazine vs. Non-Cyclic Amines: The piperazine ring in the target compound confers rigidity and basicity, contrasting with linear diamines like (2S)-2,5-diaminopentanamide dihydrochloride. This difference impacts solubility and receptor binding—piperazine derivatives often exhibit enhanced blood-brain barrier penetration .
• Salt Forms : Dihydrochloride salts (e.g., target compound vs. piperazine dihydrochloride) improve aqueous solubility compared to free bases. However, chloride ions may compete in hydrogen-bonding networks, affecting crystal packing .

Toxicological Considerations

While the safety data sheet for (2S)-2,5-diaminopentanamide dihydrochloride warns of uninvestigated toxicological properties , piperazine derivatives are better characterized, with irritancy and neurotoxicity risks at high doses. The target compound’s dihydrochloride form necessitates handling precautions similar to other chloride salts.

Research Findings and Data Gaps

• Crystallographic Analysis : SHELX programs (e.g., SHELXL) are pivotal in resolving hydrogen-bonding patterns, which dictate the target compound’s stability. For instance, NH groups in piperazine and amide moieties likely form R₂²(8) motifs with chloride ions, a common pattern in dihydrochloride salts .
• Pharmacological Potential: Piperazine-based analogs are explored for antipsychotic and anticancer applications, but the target compound’s dimethylpropanamide group may alter pharmacokinetics. Comparative studies with piperazine dihydrochloride could clarify these effects.
• Safety Profile : Unlike N-ethylpropanamide, the dihydrochloride salt’s ionic nature requires stringent safety protocols, though specific ecotoxicological data remains lacking .